Cas no 2167559-85-3 (2-amino-4,4,4-trifluorobutane-1-sulfonyl fluoride)

• Product Name: 2-amino-4,4,4-trifluorobutane-1-sulfonyl fluoride
• CAS No: 2167559-85-3
• MF: C₄H₇F₄NO₂S
• MW: 209.162493944168
• CID: 6206568
• PubChem ID: 165565815
• Update Time: 2025-10-19

2-amino-4,4,4-trifluorobutane-1-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• 2-amino-4,4,4-trifluorobutane-1-sulfonyl fluoride
• 2167559-85-3
• EN300-1577084

• Inchi： 1S/C4H7F4NO2S/c5-4(6,7)1-3(9)2-12(8,10)11/h3H,1-2,9H2
• InChI Key： XKZXQFSUGLJMOG-UHFFFAOYSA-N
• SMILES： S(CC(CC(F)(F)F)N)(=O)(=O)F

Computed Properties

• Exact Mass: 209.01336229g/mol
• Monoisotopic Mass: 209.01336229g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 228
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 68.5Ų

Additional information on 2-amino-4,4,4-trifluorobutane-1-sulfonyl fluoride

Recent Advances in the Study of 2-amino-4,4,4-trifluorobutane-1-sulfonyl fluoride (CAS: 2167559-85-3)

2-amino-4,4,4-trifluorobutane-1-sulfonyl fluoride (CAS: 2167559-85-3) has emerged as a compound of significant interest in the field of chemical biology and medicinal chemistry. This sulfonyl fluoride derivative is increasingly recognized for its potential as a covalent inhibitor and its utility in chemical biology applications. Recent studies have highlighted its role in targeting serine hydrolases and other enzymes, making it a valuable tool for drug discovery and proteomics research.

The compound's unique structure, featuring a trifluorobutane backbone and a sulfonyl fluoride moiety, enables selective and irreversible binding to active site residues in target enzymes. Recent research has demonstrated its efficacy in activity-based protein profiling (ABPP), where it serves as a probe to identify and characterize enzyme activities in complex biological systems. This has opened new avenues for understanding enzyme function and discovering novel therapeutic targets.

In 2023, a study published in the Journal of Medicinal Chemistry explored the kinetic properties of 2-amino-4,4,4-trifluorobutane-1-sulfonyl fluoride with various serine hydrolases. The research team employed mass spectrometry and X-ray crystallography to elucidate the binding mechanisms and selectivity profiles of this compound. Their findings revealed that the trifluoromethyl group enhances the electrophilicity of the sulfonyl fluoride, leading to improved reactivity with target enzymes while maintaining selectivity against non-target proteins.

Another significant development involves the application of this compound in the development of covalent inhibitors for disease-relevant targets. Researchers have successfully incorporated 2-amino-4,4,4-trifluorobutane-1-sulfonyl fluoride into inhibitor scaffolds targeting fatty acid amide hydrolase (FAAH) and monoacylglycerol lipase (MAGL), both important enzymes in endocannabinoid signaling. These studies demonstrate the compound's versatility in medicinal chemistry applications.

The stability and reactivity profile of 2-amino-4,4,4-trifluorobutane-1-sulfonyl fluoride have also been subjects of recent investigations. Studies comparing its stability in aqueous solutions with other sulfonyl fluorides have shown favorable properties for biological applications. The compound maintains sufficient stability for experimental procedures while reacting efficiently with target nucleophiles, making it particularly useful for in vitro and cellular studies.

Looking forward, researchers are exploring the potential of 2-amino-4,4,4-trifluorobutane-1-sulfonyl fluoride in targeted covalent inhibitor design and its application in live-cell imaging. The compound's unique properties position it as a promising tool for advancing chemical biology research and drug discovery efforts. Future studies are expected to further elucidate its applications in proteomics and therapeutic development.